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Compound of Interest

Compound Name: 1-Benzofuran-2-sulfonyl chloride

Cat. No.: B101491 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 1-Benzofuran-2-sulfonyl chloride, a key

intermediate in medicinal chemistry and organic synthesis. The benzofuran scaffold is a

privileged structure found in numerous biologically active compounds, making its derivatives,

such as this sulfonyl chloride, valuable reagents for the synthesis of novel therapeutic agents.

[1][2] This document delineates the compound's physical and chemical characteristics, safe

handling protocols, and its role in synthetic applications, grounded in established scientific

data.

Chemical Identity and Molecular Structure
1-Benzofuran-2-sulfonyl chloride is an organosulfur compound characterized by a

benzofuran ring substituted at the 2-position with a sulfonyl chloride functional group. This

highly reactive group makes it an excellent electrophile for introducing the benzofuran moiety

into various molecules.

IUPAC Name: 1-benzofuran-2-sulfonyl chloride[3][4]

CAS Number: 17070-58-5[5][6][7]

Molecular Formula: C₈H₅ClO₃S[3][6][7]
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Molecular Weight: 216.64 g/mol [6][7]

Molecular Structure:
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Caption: General synthetic pathway for sulfonyl chloride formation.

Safety, Handling, and Storage
As with most sulfonyl chlorides, 1-Benzofuran-2-sulfonyl chloride is expected to be a

hazardous substance requiring careful handling. While a specific safety data sheet (SDS) for

this exact compound is not available from the search results, data from analogous compounds

like benzenesulfonyl chloride provide critical safety guidance. [8][9] Core Hazards:

Corrosivity: Sulfonyl chlorides are corrosive and can cause severe skin burns and eye

damage (H314). [8][10]Contact with skin and eyes must be strictly avoided.

Moisture Sensitivity: The compound will react with water, including atmospheric moisture, to

produce hydrochloric acid (HCl) and the corresponding sulfonic acid. This hydrolysis is

exothermic and can create a corrosive environment.
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Toxicity: It may be harmful if swallowed (H302). [8]Inhalation of dust or vapors should be

avoided.

Recommended Handling Protocol:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a

lab coat, and chemical safety goggles with a face shield. [8][10]2. Ventilation: Handle the

compound exclusively within a certified chemical fume hood to prevent inhalation of any dust

or vapors. 3. Inert Atmosphere: To prevent degradation from moisture, handle and store the

compound under an inert atmosphere (e.g., nitrogen or argon). [10]4. Dispensing: Weigh and

dispense the solid material rapidly to minimize exposure to air. Use tools and equipment that

are clean and dry.

Spill & Waste: In case of a spill, do not use water. Collect the material with a dry, inert

absorbent. Dispose of waste in a designated, sealed container according to institutional and

local regulations.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area. [10]* A

recommended storage temperature is often refrigerated (0-8 °C) to ensure long-term stability.

[11]* Store away from incompatible materials, particularly water, bases, and strong oxidizing

agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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